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Compound of Interest

Compound Name: sec-Butyl acrylate

Cat. No.: B146066

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of
sec-butyl acrylate. It includes detailed experimental protocols for the determination of these
properties and visual workflows for its synthesis and polymerization, designed to support
research and development activities.

Core Physicochemical Data

The accurate determination of physical properties such as boiling and melting points is
fundamental for the purification, identification, and handling of chemical substances. Below is a
summary of the reported values for sec-butyl acrylate.

Property Value Conditions
Boiling Point 59-60 °C at 50 Torr (mmHg)
Melting Point -62.3 °C Not specified
Anomalous Data 99.8 °C at 2.9 x 10-° Torr

Note on Anomalous Data: The melting point of 99.8 °C reported at a very low pressure is likely
an error or represents a boiling point under high vacuum conditions rather than a true melting
point.[1] The value of -62.3 °C is more consistent with the expected properties of similar
acrylate esters.[2]
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Experimental Protocols

The following sections detail the standard laboratory procedures for determining the boiling and
melting points of organic compounds like sec-butyl acrylate.

Protocol 1: Boiling Point Determination (Capillary
Method)

This method is suitable for small quantities of liquid and is based on the principle that the
boiling point is the temperature at which the vapor pressure of the liquid equals the surrounding
atmospheric pressure.[3][4][5]

Apparatus:

e Thiele tube or melting point apparatus with a heating block

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heating source (e.g., Bunsen burner or heating mantle)

Liquid for heating bath (e.g., mineral oil, silicone oil)
Procedure:

o Sample Preparation: Place a small amount (a few milliliters) of sec-butyl acrylate into the
fusion tube.[3]

o Capillary Insertion: Invert a capillary tube, sealed at one end, and place it into the fusion tube
containing the sample.[3]

o Apparatus Setup: Attach the fusion tube to a thermometer, ensuring the sample and the
thermometer bulb are at the same level. Immerse the setup in a Thiele tube filled with a
heating liquid or place it in the heating block of a melting point apparatus.[3][6]
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e Heating: Heat the apparatus slowly and uniformly.[3]

» Observation: As the temperature rises, air trapped in the capillary tube will expand and exit
as a slow stream of bubbles. Continue gentle heating.

» Boiling Point Identification: The boiling point is the temperature at which a rapid and
continuous stream of bubbles emerges from the open end of the capillary tube.[3]
Alternatively, note the temperature at which bubbling stops upon cooling, and liquid begins to
enter the capillary tube; this temperature is the boiling point.[5]

e Recording: Record the temperature range from the start to the end of the rapid bubbling. For
pure substances, this range should be narrow. It is crucial to also record the barometric
pressure at the time of the experiment, as boiling point is pressure-dependent.[4]

Protocol 2: Melting Point Determination

The melting point is a key indicator of a substance's purity.[7] For a pure crystalline solid, the
melting point is sharp and occurs over a narrow temperature range (typically 0.5-1.0°C).
Impurities tend to lower and broaden the melting range.[8]

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or similar device with a heated metal block)
o Capillary tubes (open at one end)

o Sample of solidified sec-butyl acrylate

Procedure:

o Sample Preparation: Ensure the sec-butyl acrylate sample is completely solid (this will
require significant cooling to below -62°C) and finely powdered.

o Capillary Packing: Tap the open end of a capillary tube into the powdered sample to pack a
small amount (1-2 mm in height) into the sealed end.[2][9]

o Apparatus Setup: Place the packed capillary tube into the sample holder of the melting point
apparatus.
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e Heating and Observation:
o Rapid Determination: First, heat the sample rapidly to get an approximate melting point.

o Accurate Determination: Allow the apparatus to cool. Using a fresh sample, heat rapidly to
about 15-20°C below the approximate melting point. Then, decrease the heating rate to
about 1-2°C per minute.

e Recording the Melting Range:
o Record the temperature (T1) at which the first drop of liquid appears.

o Record the temperature (T2) at which the entire sample has completely melted into a clear
liquid.[8]

o The melting point is reported as the range from T1 to T2.

Logical and Experimental Workflows

The following diagrams illustrate the key chemical processes involving sec-butyl acrylate: its
synthesis via esterification and its subsequent use in polymerization.
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Caption: Workflow for the synthesis of sec-butyl acrylate.
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Caption: General workflow for the polymerization of sec-butyl acrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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